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Compound of Interest

Compound Name: Poloxamer 188

Cat. No.: B104013 Get Quote

For researchers, scientists, and drug development professionals, the interchangeability of

reagents is a critical consideration for experimental reproducibility and success. This guide

provides an objective comparison of Poloxamer 188 and Pluronic F-68, two commonly used

non-ionic surfactants, to determine their suitability for interchangeable use in research

applications. The comparison is supported by a review of their chemical properties,

performance data in key applications, and detailed experimental protocols.

Chemical Identity and Physical Properties:
Fundamentally the Same
Poloxamer 188 and Pluronic F-68 are, in fact, different names for the same chemical entity.[1]

[2][3] "Pluronic" is a trade name, and the "F-68" designation corresponds to a specific grade

that is chemically identical to what is generically known as Poloxamer 188.[1][2] Both are

synthetic triblock copolymers composed of a central hydrophobic chain of polyoxypropylene

(PPO) flanked by two hydrophilic chains of polyoxyethylene (PEO).[1][2][4][5] This amphiphilic

structure is responsible for their surfactant properties.[1][4]

The nomenclature "188" in Poloxamer 188 decodes its approximate molecular weight and

composition. The first digit ("18") indicates the approximate molecular weight of the

hydrophobic PPO core (1800 g/mol ), and the last digit ("8") signifies that the hydrophilic PEO

portion constitutes 80% of the total molecule by weight.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b104013?utm_src=pdf-interest
https://www.benchchem.com/product/b104013?utm_src=pdf-body
https://www.benchchem.com/product/b104013?utm_src=pdf-body
https://www.landrauscientific.com/product/pluronic-f-68-prill-poloxamer-407-100-g
https://www.specialchem.com/cosmetics/inci-ingredients/poloxamer-188
https://www.usbio.net/biochemicals/286627/Pluronic%26reg%3B%20F-68/data-sheet
https://www.benchchem.com/product/b104013?utm_src=pdf-body
https://www.landrauscientific.com/product/pluronic-f-68-prill-poloxamer-407-100-g
https://www.specialchem.com/cosmetics/inci-ingredients/poloxamer-188
https://www.landrauscientific.com/product/pluronic-f-68-prill-poloxamer-407-100-g
https://www.specialchem.com/cosmetics/inci-ingredients/poloxamer-188
https://www.researchgate.net/figure/Chemical-formula-for-poloxamer-188-P188-With-n80-and-m27-P188-has-a-calculated_fig1_261604815
https://www.atamanchemicals.com/poloxamer-188_u24397/
https://www.landrauscientific.com/product/pluronic-f-68-prill-poloxamer-407-100-g
https://www.researchgate.net/figure/Chemical-formula-for-poloxamer-188-P188-With-n80-and-m27-P188-has-a-calculated_fig1_261604815
https://www.benchchem.com/product/b104013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While chemically identical, it is crucial to recognize that different commercial preparations can

have variations in their purity, molecular weight distribution, and the presence of manufacturing

byproducts.[6] These differences can impact experimental outcomes, a critical point we will

explore further.

Table 1: Comparison of Physicochemical Properties

Property Poloxamer 188 Pluronic F-68 Reference(s)

Synonyms
Pluronic F-68,

Kolliphor P188
Poloxamer 188 [2][3]

CAS Number 9003-11-6 9003-11-6 [3]

Chemical Structure
(PEO)~80-(PPO)~27-

(PEO)~80

(PEO)~80-(PPO)~27-

(PEO)~80
[4]

Average Molecular

Weight
~8400 Da ~8400 Da [5][7][8][9]

Hydrophile-Lipophile

Balance (HLB)
~29 ~29 [4][10]

Physical Form
White, waxy powder

or flakes

White, waxy powder

or flakes
[2][3]

Solubility Water soluble Water soluble [5]

Mechanism of Action in Research Applications
The primary function of Poloxamer 188 / Pluronic F-68 in research stems from its ability to

interact with and stabilize biological surfaces, most notably the cell membrane. This interaction

is key to its two main applications: protecting cells from shear stress and enhancing the

solubility of poorly soluble compounds.

Shear Stress Protection: In bioreactors and suspension cell cultures, mechanical forces from

agitation and gas sparging can damage or lyse cells.[6][11] Poloxamer 188 is thought to

adsorb to the cell surface, increasing the strength and stability of the plasma membrane.[5]
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[7] This protective layer helps cells withstand hydrodynamic forces, thereby improving cell

viability and productivity.[1][6]

Solubilization and Drug Delivery: The amphiphilic nature of Poloxamer 188 allows it to form

micelles in aqueous solutions above a certain concentration, known as the critical micellar

concentration (CMC).[12][13] The hydrophobic PPO core of these micelles can encapsulate

poorly water-soluble drugs, effectively increasing their solubility and stability in formulations.

[1][12][14]
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Mechanism of cell protection by Poloxamer 188.

Performance Data in Key Research Applications
The efficacy of Poloxamer 188 / Pluronic F-68 is most critically evaluated in cell culture and

drug formulation. While the two are chemically the same, performance can vary based on the

purity of the specific lot used.

Cell Culture Performance
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In bioprocessing, Poloxamer 188 is a standard additive to cell culture media to protect cells

from shear forces in bioreactors.[6][11] Studies have shown that its addition is crucial for

maintaining high cell viability, especially in high-density perfusion cultures or during scale-up.

[11][15] However, inconsistencies between different lots and suppliers have been reported to

negatively affect cell growth and productivity.[6][16] These issues are often attributed to the

presence of more hydrophobic, higher molecular weight polymer chains or other impurities from

the manufacturing process, which can be detrimental to cell health.[6][15]

Table 2: Representative Data on Poloxamer 188 in Cell Culture
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Cell Line Application Key Finding
Quantitative
Result

Reference

Jurkat & HEK

cells
Microfluidics

Addition of 0.5-

1% (w/v)

Pluronic F-68

caused

significant cell

stiffening after 3

hours.

Deformation

decreased by

~10-20%

[9]

CHO-S cells
High Shear

Culture

Kolliphor® P188

Cell Culture (a

specific grade of

Poloxamer 188)

showed a

statistically

significant

increase in viable

cell numbers

compared to a

control by day 4.

Data presented

graphically
[17]

Caco-2 cells
Nanoparticle

Uptake

Pluronic® F-68

increased

nanoparticle

association with

cells, attributed

to an increase in

membrane

stiffness.

Association

increased with

concentration

[18]

K562 Leukemia

Cells
Apoptosis Study

Treatment with

6% Pluronic F-68

induced G2/M

phase cell cycle

arrest and

apoptosis.

Not specified [19]
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Drug Formulation and Delivery
Poloxamer 188 is widely used as a solubilizing agent, emulsifier, and stabilizer in

pharmaceutical formulations.[1][14] It is particularly valuable for increasing the solubility of

poorly water-soluble drugs.[20] For instance, in one study, the solubility of the poorly soluble

compound emodin was shown to increase with rising concentrations of either Poloxamer 188
or Poloxamer 407.[20] Both were effective, though Poloxamer 407, being more hydrophobic,

showed a stronger effect at higher concentrations.[20] This highlights that while Poloxamer
188 is effective, other poloxamers might be selected for specific formulation goals.

The Critical Question of Interchangeability
Based on chemical structure, Poloxamer 188 and Pluronic F-68 are identical and therefore, in

principle, interchangeable. However, in practice, direct interchangeability without validation is

not recommended. The critical determinant of performance is not the name, but the purity,

quality, and consistency of the specific product batch.

Manufacturing processes for poloxamers can result in a distribution of polymer chain lengths

and may introduce impurities, such as di-block copolymers or residual catalysts.[6][21][22]

These variations can lead to significant lot-to-lot variability, impacting experimental

reproducibility.[6][16] For sensitive applications like mammalian cell culture, even minor

impurities can compromise cell viability and process performance.[6]

Therefore, while a researcher can switch from a product labeled "Poloxamer 188" to one

labeled "Pluronic F-68," it is imperative to source them from a reputable manufacturer that

provides certificates of analysis with tight control over specifications like average molecular

weight, polydispersity, and impurity profiles. For critical experiments, it is best practice to qualify

a specific supplier and lot number and to avoid switching mid-study.
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Experimental Workflow

Prepare CHO-S Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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